1-benzyl-8-((2-(dimethylamino)ethyl)amino)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-benzyl-8-[2-(dimethylamino)ethylamino]-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C18H24N6O2/c1-21(2)11-10-19-17-20-15-14(22(17)3)16(25)24(18(26)23(15)4)12-13-8-6-5-7-9-13/h5-9H,10-12H2,1-4H3,(H,19,20)
• InChI Key: DGIBXWOXAQPSFJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1NCCN(C)C)N(C(=O)N(C2=O)CC3=CC=CC=C3)C
• Molecular Formula: C18H24N6O2
• Molecular Weight: 356.4 g/mol

Description

1-benzyl-8-((2-(dimethylamino)ethyl)amino)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C18H24N6O2 and its molecular weight is 356.43. The purity is usually 95%.
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Scientific Research Applications

Spectral Characteristics and Sensor Ability

A study by Staneva, Angelova, and Grabchev (2020) investigates the spectral characteristics and sensor abilities of novel naphthalimide derivatives, which share structural similarities with the specified compound. These derivatives exhibit distinct photophysical properties and potential for metal ion detection, highlighting their utility in sensor applications. The influence of various factors on their fluorescent intensity was systematically explored, providing insights into their potential scientific applications (Staneva, Angelova, & Grabchev, 2020).

Cytotoxic Activity

Another area of application is in the exploration of cytotoxic activities. Deady et al. (2003) synthesized carboxamide derivatives of benzo[b][1,6]naphthyridines, which included the dimethylaminoethylamine fragment. These compounds demonstrated potent cytotoxicity against various cancer cell lines, suggesting potential therapeutic applications in cancer treatment (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Novel Isoquinolino Derivatives

Tsai et al. (2018) focused on the synthesis of novel isoquinolino[5,4-ab]phenanthridine derivatives via the Pictet–Spengler reaction. This study illuminates the potential of incorporating the dimethylaminoethyl moiety into complex heterocyclic structures, contributing to the development of new compounds with potential applications in medicinal chemistry (Tsai, Huang, Syu, & Shih, 2018).

Organo-Catalyzed Ring Opening Polymerization

The organo-catalyzed ring-opening polymerization of a dioxane-dione derived from glutamic acid was studied by Thillaye du Boullay et al. (2010). This research, involving dimethylamino pyridine, underlines the compound's relevance in polymer chemistry, particularly in synthesizing polyesters with potential biomedical applications (Thillaye du Boullay, Saffon, Diehl, Martín-Vaca, & Bourissou, 2010).

Antiviral Activity

Kelley et al. (1989) explored the antirhinovirus activity of 6-(dimethylamino)-2-(trifluoromethyl)-9-(substituted benzyl)purines. This study suggests the potential of such compounds to serve as a basis for developing new antiviral agents, indicating the broad spectrum of scientific applications for compounds containing dimethylaminoethylamine fragments (Kelley, Linn, & Selway, 1989).